Cas no 1998-88-5 (Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate)

Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate structure
1998-88-5 structure
Product Name:Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate
CAS No:1998-88-5
MF:C11H9F6NO2
MW:301.185084104538
CID:1391328
PubChem ID:242745
Update Time:2025-04-20

Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate
    • Maybridge1_007647
    • SEW04920
    • N-(3,5-Ditrifluormethyl-phenyl)-carbamidsaeureethylester
    • NSC51616
    • AC1L6A3Z
    • AR-1I9877
    • N-&lt
    • 3,5-Ditrifluormethyl-phenyl&gt
    • -carbamidsaeureethylester
    • AC1Q65J3
    • ethyl n-[3,5-di(trifluoromethyl)phenyl]carbamate
    • HMS563D13
    • HMS563D13;
    • NSC-51616
    • SR-01000640451-1
    • Z56819138
    • CCG-51132
    • 1998-88-5
    • STL489972
    • AKOS001024225
    • ethyl [3,5-bis(trifluoromethyl)phenyl]carbamate
    • BRD-K87790603-001-01-6
    • DTXSID20287573
    • Inchi: 1S/C11H9F6NO2/c1-2-20-9(19)18-8-4-6(10(12,13)14)3-7(5-8)11(15,16)17/h3-5H,2H2,1H3,(H,18,19)
    • InChI Key: YKCQHKCQSDPUOL-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C(F)(F)F)C=1)NC(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 301.05400
  • Monoisotopic Mass: 301.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.417
  • Boiling Point: 208.3°C at 760 mmHg
  • Flash Point: 79.8°C
  • Refractive Index: 1.448
  • PSA: 38.33000
  • LogP: 4.36560
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